N-[5-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-2-methylphenyl]-4-propoxybenzamide

• IUPAC Name: N-[5-(3-ethyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-2-methylphenyl]-4-propoxybenzamide
• InChI: InChI=1S/C22H23N5O2S/c1-4-12-29-17-10-8-15(9-11-17)20(28)23-18-13-16(7-6-14(18)3)21-26-27-19(5-2)24-25-22(27)30-21/h6-11,13H,4-5,12H2,1-3H3,(H,23,28)
• InChI Key: VGAQGPYGEUYDFW-UHFFFAOYSA-N
• Canonical SMILES: CCCOC1=CC=C(C=C1)C(=O)NC2=C(C=CC(=C2)C3=NN4C(=NN=C4S3)CC)C
• Molecular Formula: C22H23N5O2S
• Molecular Weight: 421.5 g/mol

Description

The compound “N-[5-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-2-methylphenyl]-4-propoxybenzamide” is a derivative of 1,2,4-triazolo[3,4-b][1,3,4]thiadiazine. Triazolothiadiazine is a hybrid nucleus made by fusion of two pharmaceutically active moieties, i.e., triazole and thiadiazine. It has wide range of applications as synthetic intermediates and promising pharmaceuticals.

Synthesis Analysis

The synthesis of triazolothiadiazine and its derivatives involves various synthetic approaches. For instance, a series of pyrimido[5,4-e][1,2,4]triazolo[3,4-b][1,3,4]thiadiazine derivatives was synthesized through the condensation reaction of 5-bromo-4-[1-(5-bromo-2,6-dichloropyrimidin-4-yl)ethyl]-2-chloro-6-methylpyrimidine with 4-amino-5-methyl-3-mercapto-1,2,4-triazole.

Molecular Structure Analysis

The structure of triazolothiadiazine is characterized by a five-membered triazole ring fused with a six-membered thiadiazine ring. This core structure can make specific interactions with different target receptors due to its hydrogen bond accepting and donating characteristics.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of triazolothiadiazine derivatives typically involve condensation reactions. For example, the synthesis of pyrimido[5,4-e][1,2,4]triazolo[3,4-b][1,3,4]thiadiazine derivatives involved a condensation reaction.

Mechanism of Action

While the exact mechanism of action for this specific compound is not mentioned in the available literature, triazolothiadiazine derivatives have been found to exhibit diverse pharmacological activities, including anticancer, antimicrobial, analgesic and anti-inflammatory, antioxidant, antiviral, and enzyme inhibitory activities.

Future Directions

Triazolothiadiazine derivatives, including the compound , have shown promise in drug design, discovery, and development due to their diverse pharmacological activities. Future research could focus on exploring these activities further and optimizing the synthetic approaches for these compounds.